3,5-dibromo-N-(5-iodopyridin-2-yl)-2-methoxybenzamide
Overview
Description
3,5-dibromo-N-(5-iodopyridin-2-yl)-2-methoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential use in drug development. This compound is known for its unique properties, which make it a promising candidate for the treatment of various diseases.
Mechanism of Action
The mechanism of action of 3,5-dibromo-N-(5-iodopyridin-2-yl)-2-methoxybenzamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by targeting specific enzymes and proteins in the body.
Biochemical and Physiological Effects:
Studies have shown that 3,5-dibromo-N-(5-iodopyridin-2-yl)-2-methoxybenzamide has several biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, reduce inflammation, and induce cell death in cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 3,5-dibromo-N-(5-iodopyridin-2-yl)-2-methoxybenzamide in lab experiments include its unique properties, which make it a promising candidate for drug development. However, the limitations of using this compound in lab experiments include its complex synthesis process and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 3,5-dibromo-N-(5-iodopyridin-2-yl)-2-methoxybenzamide. One potential direction is to further investigate the compound's mechanism of action and its potential use in the treatment of various diseases. Another direction is to explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, there is a need for further research on the safety and toxicity of this compound.
Synthesis Methods
The synthesis of 3,5-dibromo-N-(5-iodopyridin-2-yl)-2-methoxybenzamide is a complex process that involves several steps. One of the most common methods for synthesizing this compound involves the reaction of 5-iodo-2-pyridinecarboxylic acid with 3,5-dibromo-2-methoxybenzoyl chloride in the presence of a suitable base.
Scientific Research Applications
3,5-dibromo-N-(5-iodopyridin-2-yl)-2-methoxybenzamide has been extensively studied for its potential use in drug development. This compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation.
properties
IUPAC Name |
3,5-dibromo-N-(5-iodopyridin-2-yl)-2-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Br2IN2O2/c1-20-12-9(4-7(14)5-10(12)15)13(19)18-11-3-2-8(16)6-17-11/h2-6H,1H3,(H,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCFLEEHPELQQHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Br)Br)C(=O)NC2=NC=C(C=C2)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Br2IN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
511.93 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-dibromo-N-(5-iodopyridin-2-yl)-2-methoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea](/img/structure/B7460819.png)
![1-[1-(2-Chlorophenyl)ethyl]-3-cyclopropylurea](/img/structure/B7460845.png)
![2,2-Dimethyl-1-[4-(3-methylpiperidine-1-carbonyl)piperidin-1-yl]propan-1-one](/img/structure/B7460867.png)
![2-[4-[2-(4-Methoxyphenoxy)propanoylamino]-3-methylphenoxy]acetic acid](/img/structure/B7460875.png)
